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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the selectivity of the herbicide oxadiazon in

different processing tomato cultivars. The information is supported by experimental data to aid

in research and development decisions.

Executive Summary
Oxadiazon, a protoporphyrinogen oxidase (PPO) inhibiting herbicide, demonstrates a high

degree of selectivity in several processing tomato cultivars.[1][2][3] Experimental findings

indicate that pre-planting applications of oxadiazon at rates up to 625 g ha⁻¹ resulted in no

observable visual injury or adverse effects on the fruit yield of the tomato hybrids Acangata

9992, H-9553, and HMX 7885.[1][2] This high selectivity, coupled with its effectiveness in

controlling problematic weeds such as American black nightshade (Solanum americanum),

positions oxadiazon as a valuable tool in tomato cultivation.[1][2][3] This guide presents a

detailed analysis of oxadiazon's performance and compares it with other herbicides commonly

used in tomato production.

Comparative Performance of Herbicides in Tomato
The following tables summarize the quantitative data on the selectivity of oxadiazon and

alternative herbicides in various tomato cultivars.

Table 1: Selectivity of Oxadiazon in Processing Tomato Cultivars[1][2][3]
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Tomato Cultivar
Oxadiazon Rate (g
ha⁻¹)

Visual
Phytotoxicity

Impact on Fruit
Yield

Acangata 9992 125 - 625
No visual injury

observed
No negative effect

H-9553 125 - 625
No visual injury

observed
No negative effect

HMX 7885 125 - 625
No visual injury

observed
No negative effect

Table 2: Performance of Alternative Herbicides in Tomato Cultivars
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Herbicide
Tomato
Cultivar(s)

Application
Rate

Visual
Phytotoxicity

Impact on
Yield

Metribuzin

Heinz 1706

(susceptible),

Fireball (tolerant)

0.5 mg/L (in

nutrient culture)

Varied by

cultivar;

tolerance

increased with

seedling age.

Severe

phytotoxicity at

higher rates can

reduce yield.[4]

Rimsulfuron Bos 3155
0.0175 - 0.035

kg/ha

Excellent safety,

no significant

phytotoxicity

observed.[5]

No negative

impact on yield.

[5]

Halosulfuron-

methyl

Ohio 8245, M82,

E6203, 7983
34.7 - 70 g ha⁻¹

Minimal and

transient stunting

and chlorosis

observed in

some varieties,

particularly

E6203 and M82.

[2][6]

No significant

yield reduction

observed.[2][6]

Pendimethalin Not specified
1.0 kg/ha (pre-

transplanting)

Little to no effect

on growth when

applied before

transplanting.[7]

-

S-metolachlor Not specified
800 g a.i. ha⁻¹

(post-transplant)

Significant visual

injury when

applied 7 and 14

days after

transplanting, but

not at 28 days.[8]

No significant

yield reduction

despite early

visual injury.[8]

Experimental Protocols
Oxadiazon Selectivity Evaluation in Tomato Cultivars[1][2]
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Experimental Design: Field trials were conducted using a randomized block design with four

replications for each of the three tomato hybrids (Acangata 9992, H-9553, and HMX 7885).

Treatments: Five rates of oxadiazon (125, 250, 375, 500, and 625 g ha⁻¹) were applied at

the pre-planting of tomato seedlings. A control group with no herbicide application was also

included.

Application: The herbicide was applied to the soil surface before the mechanical

transplanting of tomato seedlings.

Data Collection:

Phytotoxicity: Visual assessments for any signs of crop injury, such as stunting, chlorosis,

or necrosis, were conducted at regular intervals after application.

Yield: At the end of the growing season, the total fruit yield from each plot was harvested

and weighed to determine any impact of the herbicide treatments.

Weed Control: The effectiveness of oxadiazon in controlling target weeds, specifically

American black nightshade, was also evaluated.

Visualizations
Signaling Pathway
Oxadiazon functions by inhibiting the enzyme protoporphyrinogen oxidase (PPO), a key

enzyme in the tetrapyrrole biosynthesis pathway, which is responsible for the production of both

chlorophyll and heme.[7][9][10][11] Inhibition of PPO leads to the accumulation of

protoporphyrinogen IX, which then leaks from the plastid into the cytoplasm. In the cytoplasm, it

is oxidized to protoporphyrin IX. This accumulation of protoporphyrin IX, in the presence of light

and oxygen, generates reactive oxygen species (ROS) that cause lipid peroxidation and

membrane damage, ultimately leading to cell death in susceptible plants.[12][13][14]
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Caption: Mechanism of action of Oxadiazon.

Experimental Workflow
The following diagram illustrates the workflow for evaluating the selectivity of herbicides in

tomato cultivars.
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Caption: Experimental workflow for herbicide selectivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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